3-Amino-2-methylbenzene-1-sulfonamide
Overview
Description
3-Amino-2-methylbenzene-1-sulfonamide is a molecule that falls under the category of sulfonamides . It has a molecular formula of C7H10N2O2S and a molecular weight of 186.23 .
Molecular Structure Analysis
The molecular structure of 3-Amino-2-methylbenzene-1-sulfonamide consists of a central sulfur atom, with two doubly bonded oxygens, that is also bonded to a nitrogen atom (existing as a substituted amine) and an aniline group .Chemical Reactions Analysis
While specific chemical reactions involving 3-Amino-2-methylbenzene-1-sulfonamide are not available, sulfonamides as a group are known to exhibit a range of pharmacological activities .Scientific Research Applications
Antibacterial Activity
3-Amino-2-methylbenzene-1-sulfonamide: is a sulfonamide, which is a class of compounds known for their antibacterial properties. They inhibit the bacterial enzyme dihydropteroate synthetase, which is crucial for the synthesis of folic acid in bacteria, thereby preventing bacterial growth . This compound can be used to explore new antibacterial drugs, especially for bacteria that have developed resistance to traditional sulfonamide drugs.
Anti-Carbonic Anhydrase Activity
Sulfonamides are also known to inhibit carbonic anhydrases, enzymes that play a significant role in regulating pH and fluid balance in various tissues . Research into 3-Amino-2-methylbenzene-1-sulfonamide could lead to the development of treatments for conditions like glaucoma, where inhibition of carbonic anhydrase reduces intraocular pressure.
Anti-Inflammatory Properties
The anti-inflammatory properties of sulfonamides make them candidates for the treatment of chronic inflammatory diseases. By studying 3-Amino-2-methylbenzene-1-sulfonamide , researchers can investigate its potential as an anti-inflammatory agent, possibly leading to new therapies for conditions such as arthritis or inflammatory bowel disease .
Diuretic Effects
Sulfonamides can act as diuretics by interfering with the reabsorption of sodium and chloride ions in the kidneys. This property can be harnessed in the development of diuretic medications to treat conditions like hypertension and edema, using 3-Amino-2-methylbenzene-1-sulfonamide as a starting point for drug design .
Thyroid Dysfunction Treatment
Research into sulfonamides has shown potential in treating thyroid dysfunctions3-Amino-2-methylbenzene-1-sulfonamide could be investigated for its effectiveness in managing conditions like hypothyroidism or hyperthyroidism, providing an alternative to current thyroid medications .
Hypoglycemic Effects
Sulfonamides have been associated with hypoglycemic effects, making them interesting targets for diabetes research3-Amino-2-methylbenzene-1-sulfonamide could be studied to understand its potential in regulating blood sugar levels and possibly contributing to the development of new antidiabetic drugs .
Mechanism of Action
Target of Action
The primary target of 3-Amino-2-methylbenzene-1-sulfonamide is the enzyme dihydropteroate synthetase (DHPS) in bacteria . DHPS plays a crucial role in the synthesis of folic acid, a key component for bacterial growth and replication .
Mode of Action
3-Amino-2-methylbenzene-1-sulfonamide acts as a competitive inhibitor of DHPS . It mimics the substrate para-aminobenzoic acid (PABA) and binds to the active site of DHPS, thereby preventing the enzyme from catalyzing the conversion of PABA to dihydropteroate, a key step in folate synthesis .
Biochemical Pathways
By inhibiting DHPS, 3-Amino-2-methylbenzene-1-sulfonamide disrupts the folate synthesis pathway . This leads to a deficiency in folic acid, which is essential for the synthesis of nucleotides and ultimately DNA. As a result, the affected bacteria cannot replicate, leading to a halt in their growth .
Pharmacokinetics
Like other sulfonamides, it is likely to be well-absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The molecular and cellular effects of 3-Amino-2-methylbenzene-1-sulfonamide’s action result in the inhibition of bacterial growth and replication . By disrupting the folate synthesis pathway, the compound prevents the bacteria from producing essential components for their survival .
Safety and Hazards
Future Directions
While specific future directions for 3-Amino-2-methylbenzene-1-sulfonamide are not available, sulfonamides as a group continue to be studied for their diverse range of pharmacological activities . They play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
properties
IUPAC Name |
3-amino-2-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTWUEBLPSAYDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1S(=O)(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501296188 |
Source
|
| Record name | 3-Amino-2-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501296188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1036585-24-6 |
Source
|
| Record name | 3-Amino-2-methylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1036585-24-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-2-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501296188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-2-methylbenzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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